1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• Molecular Formula: C19H17Cl4NO4
• Molecular Weight: 465.1 g/mol
• IUPAC Name: 1,7,8,9-tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C19H17Cl4NO4/c1-4-9-5-7-10(8-6-9)24-15(25)11-12(16(24)26)18(23)14(21)13(20)17(11,22)19(18,27-2)28-3/h5-8,11-12H,4H2,1-3H3
• InChI Key: TZOFGBODFLLKRK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=O)C3C(C2=O)C4(C(=C(C3(C4(OC)OC)Cl)Cl)Cl)Cl

Description

1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, also known as TETD, is a complex organic compound that has been studied for its potential applications in various scientific fields. TETD is a member of the class of azatricyclic compounds and is known for its unique chemical structure.

Mechanism of Action

The mechanism of action of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular processes. 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione exhibits anti-cancer and anti-inflammatory properties. 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been shown to inhibit the growth of certain types of cancer cells, including breast, lung, and prostate cancer cells. Additionally, 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is its unique chemical structure, which makes it a useful reagent in organic synthesis. 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been shown to exhibit anti-cancer and anti-inflammatory properties, making it a potential candidate for the development of new anti-cancer and anti-inflammatory drugs. However, one of the limitations of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. One area of research could be the development of new anti-cancer and anti-inflammatory drugs based on the structure of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. Another area of research could be the exploration of the mechanism of action of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, which could lead to a better understanding of its potential applications in various fields. Additionally, further studies could be conducted to investigate the toxicity of 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione and its potential effects on human health.
In conclusion, 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a complex organic compound that has been studied for its potential applications in various scientific fields. 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to exhibit anti-cancer and anti-inflammatory properties and has been used as a key reagent in the synthesis of various organic compounds. While 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has several advantages, its toxicity can limit its use in certain experiments. Future research on 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione could lead to the development of new drugs and a better understanding of its potential applications.

Synthesis Methods

1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione can be synthesized through a multi-step reaction process that involves the use of various reagents and catalysts. The synthesis method involves the reaction of 4-ethylphenylmagnesium bromide with 1,2,3,4-tetrachlorocyclopentadiene, followed by the addition of 2,3-dimethoxy-1,4-naphthoquinone. The resulting product is then treated with sodium hydride to yield 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione.

Scientific Research Applications

1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been extensively studied for its potential applications in scientific research. One of the major areas of research has been in the field of organic synthesis, where 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been used as a key reagent in the synthesis of various organic compounds. 1,7,8,9-Tetrachloro-4-(4-ethylphenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been studied for its potential applications in medicinal chemistry, where it has been shown to exhibit anti-cancer and anti-inflammatory properties.